![molecular formula C22H17N3O4 B6569463 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-benzyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione CAS No. 923257-79-8](/img/structure/B6569463.png)
3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-benzyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione
Description
The compound contains a benzodioxole group, a pyrido[3,2-d]pyrimidine group, and a benzyl group. Benzodioxoles are organic compounds containing a benzene ring fused to either isomers of dioxole . Pyrido[3,2-d]pyrimidines are nitrogen-containing heterocyclic compounds . The benzyl group is often used in organic synthesis due to its stability and the ease with which it can be added and removed .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The benzodioxole and pyrido[3,2-d]pyrimidine groups are both aromatic, contributing to the stability of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of multiple aromatic rings would likely make it relatively nonpolar .Mechanism of Action
Future Directions
properties
IUPAC Name |
3-(1,3-benzodioxol-5-ylmethyl)-1-benzylpyrido[3,2-d]pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N3O4/c26-21-20-17(7-4-10-23-20)24(12-15-5-2-1-3-6-15)22(27)25(21)13-16-8-9-18-19(11-16)29-14-28-18/h1-11H,12-14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYGRVNFMHILSJR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CN3C(=O)C4=C(C=CC=N4)N(C3=O)CC5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,3-benzodioxol-5-ylmethyl)-1-benzylpyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione | |
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